Cas no 1566860-17-0 (Methyl 1-(aminomethyl)-2-methylcyclopropane-1-carboxylate)

• Product Name: Methyl 1-(aminomethyl)-2-methylcyclopropane-1-carboxylate
• CAS No: 1566860-17-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5690725
• PubChem ID: 84081518
• Update Time: 2023-10-13

Methyl 1-(aminomethyl)-2-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl1-(aminomethyl)-2-methylcyclopropane-1-carboxylate
• methyl 1-(aminomethyl)-2-methylcyclopropane-1-carboxylate
• EN300-1153894
• 1566860-17-0
• CID 84081518
• Cyclopropanecarboxylic acid, 1-(aminomethyl)-2-methyl-, methyl ester
• Methyl 1-(aminomethyl)-2-methylcyclopropane-1-carboxylate

• Inchi： 1S/C7H13NO2/c1-5-3-7(5,4-8)6(9)10-2/h5H,3-4,8H2,1-2H3
• InChI Key： VWOPRZFAJNBQOP-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CN)CC1C)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 179.3±13.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)